Cas no 1256819-34-7 (2-Amino-1-(5-methylpyridin-3-yl)ethan-1-one)

• Product Name: 2-Amino-1-(5-methylpyridin-3-yl)ethan-1-one
• CAS No: 1256819-34-7
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 5693415
• PubChem ID: 20602970
• Update Time: 2025-08-04

2-Amino-1-(5-methylpyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1256819-34-7
• EN300-795646
• 2-AMINO-1-(5-METHYLPYRIDIN-3-YL)ETHAN-1-ONE
• 2-Amino-1-(5-methylpyridin-3-yl)ethan-1-one

• Inchi： 1S/C8H10N2O/c1-6-2-7(5-10-4-6)8(11)3-9/h2,4-5H,3,9H2,1H3
• InChI Key： JPAQTQHJUANJFP-UHFFFAOYSA-N
• SMILES： O=C(CN)C1C=NC=C(C)C=1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Amino-1-(5-methylpyridin-3-yl)ethan-1-one

2-Amino-1-(5-methylpyridin-3-yl)ethan-1-one

2-Amino-1-(5-methylpyridin-3-yl)ethan-1-one, also known by its CAS number 1256819-34-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an amino group with a pyridine ring, making it a versatile compound for various applications. Recent studies have highlighted its potential in drug development, particularly in the design of bioactive molecules targeting specific therapeutic areas.

The chemical structure of 2-Amino-1-(5-methylpyridin-3-yl)ethan-1-one consists of a pyridine ring substituted at the 3-position with a methyl group and an ethanone moiety attached to the amino group. This configuration imparts the molecule with both aromatic and aliphatic properties, contributing to its reactivity and biological activity. Researchers have explored its ability to act as a precursor in the synthesis of more complex molecules, leveraging its functional groups for further chemical transformations.

One of the most promising aspects of this compound is its role in drug discovery. Recent advancements in medicinal chemistry have utilized 2-Amino-1-(5-methylpyridin-3-yl)ethan-1-one as a scaffold for designing bioactive agents. For instance, studies have demonstrated its potential as a lead compound in the development of inhibitors for certain enzymes, which could have implications in treating diseases such as cancer and neurodegenerative disorders. The amino group and the pyridine ring provide sites for functionalization, enabling researchers to modify the molecule to enhance its pharmacokinetic properties.

In addition to its role in drug discovery, 2-Amino-1-(5-methylpyridin-3-yl)ethan-1-one has been investigated for its chemical reactivity. Its ability to undergo various reactions, such as nucleophilic substitution and condensation reactions, makes it a valuable intermediate in organic synthesis. Recent research has focused on optimizing reaction conditions to improve yield and selectivity when using this compound as a starting material.

The synthesis of 2-Amino-1-(5-methylpyridin-3-yl)ethan-1-one involves multiple steps, including Friedel-Crafts alkylation and subsequent functionalization. These methods have been refined over time to ensure scalability and cost-effectiveness, making the compound accessible for both academic and industrial applications. Its synthesis also highlights the importance of stereochemistry and regioselectivity in organic chemistry.

From an environmental perspective, understanding the degradation pathways of 2-Amino-1-(5-methylpyridin-3-y l)ethan - 1 - one is crucial for assessing its impact on ecosystems. Recent studies have examined its biodegradation under various conditions, providing insights into its persistence in different environments. This information is essential for ensuring sustainable practices in chemical manufacturing and disposal.

In conclusion, 2-Amino - 1 - (5 - methylpyridin - 3 - yl ) ethan - 1 - one ( CAS No . 12568 9 - 34 -7) is a multifaceted compound with applications ranging from organic synthesis to drug discovery. Its unique structure and reactivity make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new potentials for this compound, it remains at the forefront of chemical innovation.